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Introduction
This document provides detailed protocols for the reconstitution, storage, and handling of

Telazol® (a combination of tiletamine hydrochloride and zolazepam hydrochloride) for use in

research settings. Telazol® is a non-narcotic, non-barbiturate injectable anesthetic agent

commonly used for anesthesia and restraint in various animal models. Adherence to these

guidelines is crucial for ensuring the efficacy of the agent, the safety of research animals, and

the integrity of experimental outcomes.

Materials and Equipment
Vial of Telazol® (lyophilized powder)

Sterile Water for Injection, USP

Sterile syringes (5 mL and other sizes as needed for dosing)

Sterile needles (e.g., 20-22 gauge)

70% ethanol or other appropriate disinfectant

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Light-protective storage containers (optional, for aliquots)
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Refrigerator (2-8°C)

Freezer (-20°C, for extended storage of aliquots, if validated by internal lab protocols)

Reconstitution Protocol
The standard reconstitution of Telazol® should be performed under aseptic conditions to

prevent contamination.

Standard Reconstitution with Sterile Water
Preparation: Before starting, inspect the Telazol® vial to ensure the seal is intact and the

lyophilized powder is present. Disinfect the rubber stopper of both the Telazol® vial and the

sterile water vial with 70% ethanol.

Reconstitution: Using a sterile 5 mL syringe, draw 5 mL of Sterile Water for Injection, USP.

Inject the 5 mL of sterile water into the Telazol® vial.

Dissolution: Gently agitate the vial until the powder is completely dissolved.[1][2][3][4][5] The

resulting solution will be clear and may range in color from colorless to light amber.

Final Concentration: This procedure yields a solution with a total concentration of 100

mg/mL, containing 50 mg/mL of tiletamine and 50 mg/mL of zolazepam.

Labeling: Clearly label the reconstituted vial with the date of reconstitution, the final

concentration (100 mg/mL), and the new expiration date based on the storage conditions.

Alternative Reconstitution for Specific Research
Protocols
In some research protocols, particularly for anesthesia in specific animal models like pigs or for

creating anesthetic cocktails, Telazol® may be reconstituted with other sterile injectable

solutions instead of sterile water.

Example with Xylazine (for swine): For pigs, Telazol® powder can be reconstituted with 5 mL

of xylazine (20 mg/mL or 100 mg/mL depending on the pig's weight) instead of sterile water.

This creates a combination anesthetic.
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Example with Butorphanol and Dexmedetomidine (TTDex): For use in shelter medicine

research, Telazol® can be reconstituted with a mixture of 2.5 mL of butorphanol (10 mg/mL)

and 2.5 mL of dexmedetomidine (0.5 mg/mL).

Note: When using alternative diluents, the stability of the resulting solution may differ from the

manufacturer's specifications for water-reconstituted Telazol®. Researchers should consult

relevant literature or perform their own stability studies for these custom preparations. The

TTDex combination has been noted to be storable at room temperature for up to 3 months

based on clinical experience.

Storage of Reconstituted Telazol®
Proper storage of reconstituted Telazol® is critical to maintain its potency and sterility.

Short-Term and Long-Term Storage
Room Temperature Storage: Reconstituted Telazol® can be stored at a controlled room

temperature of 20° to 25°C (68° to 77°F). Under these conditions, the solution should be

discarded after 7 days.

Refrigerated Storage: For longer-term storage, the reconstituted solution should be kept in a

refrigerator at 2°C to 8°C. When refrigerated, the solution is stable for up to 56 days. Some

sources for a similar product, Zoletil™, suggest a shorter refrigerated stability of 14 days, so

it is crucial to follow the manufacturer's guidelines for the specific product being used.

Aliquoting for Multiple Experiments
To avoid repeated puncture of the vial stopper, which can increase the risk of contamination, it

is good practice to divide the reconstituted solution into smaller, single-use aliquots in sterile,

light-protected tubes.

After reconstitution, use sterile syringes to draw up the desired aliquot volumes.

Dispense into sterile, properly labeled tubes (e.g., cryovials).

Store the aliquots under the appropriate conditions (refrigerated or frozen, if validated).
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When an aliquot is needed, thaw it to room temperature and use it immediately. Do not

refreeze thawed aliquots.

Data Summary Tables
Table 1: Reconstitution Parameters

Parameter Value

Diluent Sterile Water for Injection, USP

Diluent Volume 5 mL

Final Total Concentration 100 mg/mL

Tiletamine Concentration 50 mg/mL

Zolazepam Concentration 50 mg/mL

Table 2: Storage Conditions and Stability of Reconstituted Telazol®

Storage Condition Temperature Stability Period

Room Temperature 20° to 25°C (68° to 77°F) 7 days

Refrigerated 2°C to 8°C 56 days

Experimental Workflows and Diagrams
Standard Reconstitution and Storage Workflow
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Diagram 1: Standard Reconstitution and Storage Workflow for Telazol®
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Caption: Workflow for the standard reconstitution and storage of Telazol®.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1684422?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Logic for Telazol® Storage

Diagram 2: Decision Logic for Storing Reconstituted Telazol®

Telazol® Reconstituted

Intended use within 7 days?

Store at Room Temperature
(20-25°C)

Yes

Store Refrigerated
(2-8°C)

No

Discard after 7 days Discard after 56 days

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate storage condition for reconstituted

Telazol®.

Safety Precautions
Telazol® is a Schedule III controlled substance in the United States and requires special

handling, storage, and record-keeping in compliance with DEA regulations.

Always wear appropriate PPE, including gloves and safety glasses, when handling Telazol®.

In case of accidental exposure, seek immediate medical attention.

Facilities for maintaining a patent airway, artificial ventilation, and oxygen supplementation

should be available when using Telazol® for anesthesia.

Respiratory depression may occur, especially at high doses.
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Use with caution in animals with pre-existing renal, cardiac, or pulmonary dysfunction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1684422?utm_src=pdf-custom-synthesis
https://www.zoetisus.com/content/_assets/docs/telazol_pi.pdf
https://www.zoetisus.com/content/_assets/docs/telazol-faq.pdf
https://vet-advantage.com/wp-content/uploads/sites/5/2019/10/Zoetis-Telazol.17.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=3ef51363-2236-40aa-bf32-601c9f1c722a
https://vet-us.virbac.com/files/live/sites/virbac-b2b-usa/files/client%20leaflet/Products/Zoletil/Zoletil%E2%84%A2%20for%20Injection%20(tiletamine%20and%20zolazepam%20for%20injection)%20Prescribing%20Information%20(1).pdf
https://www.benchchem.com/product/b1684422#protocol-for-reconstituting-and-storing-telazol-for-research
https://www.benchchem.com/product/b1684422#protocol-for-reconstituting-and-storing-telazol-for-research
https://www.benchchem.com/product/b1684422#protocol-for-reconstituting-and-storing-telazol-for-research
https://www.benchchem.com/product/b1684422#protocol-for-reconstituting-and-storing-telazol-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684422?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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